N-isopropyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-propan-2-yl-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C12H18N2O3S2/c1-9(2)13-12(15)11-7-10(8-18-11)19(16,17)14-5-3-4-6-14/h7-9H,3-6H2,1-2H3,(H,13,15)
• InChI Key: INXGOLYNXCQMMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CS1)S(=O)(=O)N2CCCC2
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol

Description

N-Isopropyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide, also known as IPTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. IPTC belongs to the class of sulfonylurea compounds, which are known for their ability to stimulate insulin secretion in the pancreas. In

Scientific Research Applications

1. Polymerization and Drug Delivery

N-isopropylacrylamide, a compound closely related to N-isopropyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide, has been extensively investigated for its applications in drug delivery. Controlled, room-temperature polymerization techniques have been developed, allowing for the creation of polymers with specific properties suitable for drug delivery systems (Convertine et al., 2004).

2. Bioengineering Applications

Poly(N-isopropyl acrylamide) (pNIPAM), another related compound, is widely used in bioengineering. Its applications include nondestructive release of biological cells and proteins, cell sheet engineering, tissue transplantation, and the formation of tumorlike spheroids (Cooperstein & Canavan, 2010).

3. Crystal Engineering and Pharmaceutical Cocrystals

This compound and similar compounds are instrumental in crystal engineering. They facilitate the assembly of specific architectures and the synthesis of pharmaceutical cocrystals, which can be crucial in drug design and development (Reddy et al., 2006).

4. Synthesis of Bioactive Compounds

The compound and its derivatives have been used in the synthesis of bioactive compounds, such as 3,4-disubstituted N-aminopyrrolidine-2,5-diones, which have potential applications in medicinal chemistry (Adib et al., 2011).

5. Thermoresponsive Microgels

Hollow thermoresponsive microgels made from poly(N-isopropyl acrylamide) have been synthesized for various applications, including controlled drug release and as carriers in drug delivery systems (Nayak et al., 2005).